10.1039/C3CP44214D | Hydrophobic and polar ionic liquids

Hydrophobic and polar ionic liquids

Physical Chemistry Chemical Physics Pub Date: 2013-01-23 DOI: 10.1039/C3CP44214D

Abstract

By designing both the cation and anion to give rise to hydrophobicity and polarity, we have created a new class of ionic liquids that are both hydrophobic and polar. These comprise one component of ionic liquid–water biphasic systems having strong hydrogen bonding characteristics in the presence of water. A series of alkylphosphonium phosphonate-type ILs had differing affinities with water, manifested in their phase behaviour with water according to the hydrophobicity of the cations. In particular, ethylphosphonate salts coupled with tetra-n-hexylphosphonium and tri-n-hexyl-n-octylphosphonium cations had lower critical solution temperature behaviour after mixing with water. Moreover, tetra-n-octylphosphonium ethylphosphonate and n-butylphosphonate exhibited stable phase separation and higher hydrogen bonding characteristics even after mixing with water.

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Journal Name：Physical Chemistry Chemical Physics

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